Cas no 138308-20-0 (Benzene, 1,4-bis(bromomethyl)-2,5-bis(heptyloxy)-)

• Product Name: Benzene, 1,4-bis(bromomethyl)-2,5-bis(heptyloxy)-
• CAS No: 138308-20-0
• MF: C₂₂H₃₆Br₂O₂
• MW: 492.328045845032
• CID: 1252746
• PubChem ID: 18431915
• Update Time: 2025-04-20

Benzene, 1,4-bis(bromomethyl)-2,5-bis(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(bromomethyl)-2,5-bis(heptyloxy)-
• 1,4-bis(bromomethyl)-2,5-diheptoxybenzene
• 138308-20-0
• DTXSID30593713
• SCHEMBL4600904
• 1,4-bis(bromomethyl)-2,5-bis(heptoxy)benzene
• DEECGNMUWHRCGX-UHFFFAOYSA-N
• 1,4-BIS(BROMOMETHYL)-2,5-BIS(HEPTYLOXY)BENZENE
• 2,5-diheptyloxy-p-xylylene dibromide

• Inchi： 1S/C22H36Br2O2/c1-3-5-7-9-11-13-25-21-15-20(18-24)22(16-19(21)17-23)26-14-12-10-8-6-4-2/h15-16H,3-14,17-18H2,1-2H3
• InChI Key： DEECGNMUWHRCGX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CBr)=CC=1OCCCCCCC)OCCCCCCC

Computed Properties

• Exact Mass: 492.10616g/mol
• Monoisotopic Mass: 490.10821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 18.5Ų